Cas no 5055-06-1 ((2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate)

(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate structure
5055-06-1 structure
Product Name:(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
CAS No:5055-06-1
MF:C5H12O7S2
MW:248.274580001831
CID:381859
PubChem ID:253389
Update Time:2025-04-19

(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetriol,1,3-dimethanesulfonate
    • 2-hydroxypropane-1,3-diyl dimethanesulfonate
    • AC1L5O16
    • AC1Q6Y5J
    • AG-K-66469
    • AR-1E2759
    • CTK4J2788
    • Glycerol-1,3-bismethansulfonat
    • NSC76303
    • SCHEMBL2538118
    • NSC-76303
    • DTXSID10291528
    • 5055-06-1
    • (2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
    • Inchi: 1S/C5H12O7S2/c1-13(7,8)11-3-5(6)4-12-14(2,9)10/h5-6H,3-4H2,1-2H3
    • InChI Key: IACVNURSTUDTFC-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCC(COS(C)(=O)=O)O

Computed Properties

  • Exact Mass: 248.00246
  • Monoisotopic Mass: 248.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.516
  • Boiling Point: 545°Cat760mmHg
  • Flash Point: 283.4°C
  • Refractive Index: 1.495
  • PSA: 106.97
  • LogP: 0.46130
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